Cas no 1889892-84-5 (6-(3,5-difluorophenyl)pyridin-2-ylmethanamine)

• Product Name: 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine
• CAS No: 1889892-84-5
• MF: C₁₂H₁₀F₂N₂
• MW: 220.218009471893
• MDL: MFCD34186098
• CID: 5619669
• PubChem ID: 117001876
• Update Time: 2025-11-02

6-(3,5-difluorophenyl)pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1889892-84-5
• EN300-28317891
• [6-(3,5-difluorophenyl)pyridin-2-yl]methanamine
• 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine

• MDL： MFCD34186098
• Inchi： 1S/C12H10F2N2/c13-9-4-8(5-10(14)6-9)12-3-1-2-11(7-15)16-12/h1-6H,7,15H2
• InChI Key： CDDMXCVJGYWQNS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=C(CN)N=1)F

Computed Properties

• Exact Mass: 220.08120465g/mol
• Monoisotopic Mass: 220.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine

Comprehensive Overview of 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine (CAS No. 1889892-84-5)

6-(3,5-difluorophenyl)pyridin-2-ylmethanamine, with the CAS number 1889892-84-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of arylpyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of difluorophenyl and pyridinyl moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The compound's unique molecular scaffold allows for precise modifications, enabling the development of highly selective drugs with minimal side effects.

The synthesis of 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine involves multi-step organic reactions, including cross-coupling and reductive amination processes. Its chemical stability and solubility properties make it suitable for various formulation strategies, addressing challenges in drug delivery systems. Additionally, the compound's fluorine atoms contribute to its lipophilicity, a critical factor in optimizing blood-brain barrier penetration for central nervous system (CNS) therapeutics.

Beyond pharmaceuticals, 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine is explored in agrochemical applications, such as the development of next-generation pesticides. Its structural features align with the growing trend of eco-friendly crop protection agents, which prioritize efficacy while minimizing environmental impact. This dual utility underscores its importance in both human health and sustainable agriculture.

From an industrial perspective, the scalability of 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine production is a key focus. Advances in continuous flow chemistry and catalytic methods have streamlined its synthesis, reducing costs and waste. These innovations align with the green chemistry movement, which emphasizes energy efficiency and reduced carbon footprints.

In summary, 6-(3,5-difluorophenyl)pyridin-2-ylmethanamine (CAS No. 1889892-84-5) represents a pivotal compound in modern medicinal chemistry and agrochemical research. Its structural versatility, combined with the rising demand for fluorinated bioactive molecules, positions it as a critical component in the development of innovative therapies and sustainable agricultural solutions.